Cas no 626230-21-5 (3-[(4-methoxyanilino)methyl]-4-methyl-1H-1,2,4-triazole-5-thione)

• Product Name: 3-[(4-methoxyanilino)methyl]-4-methyl-1H-1,2,4-triazole-5-thione
• CAS No: 626230-21-5
• MF: C₁₁H₁₄N₄OS
• MW: 250.320060253143
• CID: 5232326
• Update Time: 2026-03-07

3-[(4-methoxyanilino)methyl]-4-methyl-1H-1,2,4-triazole-5-thione Chemical and Physical Properties

Names and Identifiers

• 3-[(4-methoxyanilino)methyl]-4-methyl-1H-1,2,4-triazole-5-thione

• Inchi： 1S/C11H14N4OS/c1-15-10(13-14-11(15)17)7-12-8-3-5-9(16-2)6-4-8/h3-6,12H,7H2,1-2H3,(H,14,17)
• InChI Key： PXAJLSIORXTVPS-UHFFFAOYSA-N
• SMILES： N1C(=S)N(C)C(CNC2=CC=C(OC)C=C2)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4

Additional information on 3-[(4-methoxyanilino)methyl]-4-methyl-1H-1,2,4-triazole-5-thione

Introduction to 3-[(4-methoxyanilino)methyl]-4-methyl-1H-1,2,4-triazole-5-thione (CAS No. 626230-21-5)

3-[(4-methoxyanilino)methyl]-4-methyl-1H-1,2,4-triazole-5-thione is a heterocyclic compound with significant potential in pharmaceutical and biochemical research. This compound belongs to the triazole-thione class, a structure known for its versatile applications in medicinal chemistry due to its ability to interact with biological targets through multiple binding mechanisms. The presence of both anilino and thione functional groups enhances its reactivity and binding affinity, making it a valuable scaffold for drug discovery.

The CAS No. 626230-21-5 uniquely identifies this chemical entity, ensuring precise classification and retrieval in scientific databases. This numbering system is crucial for researchers to access detailed structural information, synthesis pathways, and experimental data. The compound’s molecular formula and structural arrangement contribute to its unique physicochemical properties, which are essential for evaluating its suitability in various applications.

Recent advancements in the field of heterocyclic chemistry have highlighted the importance of triazole derivatives in developing novel therapeutic agents. The 1H-1,2,4-triazole core is particularly noteworthy due to its stability and ability to form hydrogen bonds with biological macromolecules. In contrast, the thione group (S=C=S) introduces electrophilic centers that can participate in nucleophilic substitution reactions, further expanding the synthetic possibilities of this compound.

The 4-methyl substituent at the triazole ring enhances the compound’s lipophilicity, which is often a critical factor in drug absorption and distribution. Additionally, the methylene bridge connecting the anilino group to the triazole-thione moiety provides flexibility in conformational space, allowing for optimized interactions with biological targets. These structural features make 3-[(4-methoxyanilino)methyl]-4-methyl-1H-1,2,4-triazole-5-thione a promising candidate for further investigation.

One of the most compelling aspects of this compound is its potential application in antimicrobial research. The combination of anilino and thione groups creates a multifunctional entity capable of disrupting bacterial cell wall synthesis or interfering with essential metabolic pathways. Preliminary studies have suggested that derivatives of this structure exhibit activity against Gram-positive and Gram-negative bacteria, as well as fungi. Such findings are particularly relevant in light of the growing concern over antibiotic resistance.

In addition to antimicrobial properties, 3-[(4-methoxyanilino)methyl]-4-methyl-1H-1,2,4-triazole-5-thione has shown promise in anti-inflammatory and analgesic research. The presence of a methoxy group on the anilino moiety modulates electronic effects and can influence pharmacokinetic profiles. This modification is often employed to enhance solubility and reduce toxicity while maintaining biological activity. The compound’s ability to interact with enzymes such as cyclooxygenase (COX) or lipoxygenase (LOX) has been explored as a potential therapeutic strategy for managing chronic inflammatory conditions.

The synthesis of 3-[(4-methoxyanilino)methyl]-4-methyl-1H-1,2,4-triazole-5-thione involves multi-step organic transformations that highlight the ingenuity of modern synthetic methodologies. Key steps typically include condensation reactions between appropriately substituted precursors followed by functional group transformations such as oxidation or thiolation. Advances in catalytic systems have enabled more efficient and environmentally benign routes to complex heterocycles like this one. These improvements are essential for scaling up production while minimizing waste generation.

From a computational chemistry perspective, 3-[(4-methoxyanilino)methyl]-4-methyl-1H-1,2,4-triazole-5-thione has been subjected to extensive molecular modeling studies to elucidate its binding interactions with biological targets. Techniques such as docking simulations have revealed potential binding pockets within enzymes and receptors that could be exploited for drug design purposes. These virtual screening approaches accelerate the identification of lead compounds that warrant further experimental validation.

The role of structure-based drug design (SBDD) cannot be overstated when evaluating compounds like this one. By leveraging high-resolution crystal structures or NMR data, 3-[(4-methoxyanilino)methyl] - 4 -methyl - 1 H - 1 , 2 , 4 -triazole - 5 -thione offers insights into how small molecules interact with their macromolecular partners at an atomic level. This knowledge allows medicinal chemists to refine lead structures by making targeted modifications that enhance potency while minimizing off-target effects.

In conclusion, 3 - [( 4 - methoxyanilino ) methyl ] - 4 - methyl - 1 H - 1 , 2 , 4 - triazole - 5 -thione ( CAS No .626230 -21 -5) represents a fascinating example of how structural complexity can yield biologically active entities . Its unique combination of functional groups makes it amenable to diverse applications across pharmaceutical research , particularly in addressing unmet medical needs related to infections , inflammation ,and beyond . As synthetic methodologies continue to evolve , so too will our ability to harness such compounds for therapeutic benefit .